- Preparation of guanidine derivatives as VAP-1 inhibitors, World Intellectual Property Organization, , ,
Cas no 957198-30-0 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine)
957198-30-0 structure
Product Name:4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine
CAS No:957198-30-0
MF:C14H22BN3O3
MW:291.153783321381
MDL:MFCD07368246
CID:828888
PubChem ID:16414213
Update Time:2025-09-19
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine
- 2-(4-Morpholino)pyrimidine-5-boronic acid pinacol ester
- 2-(4-Morpholino)pyrimidine-5-boronic acid, pinacol eser
- 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]Morpholine
- 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]morpholine
- 2-(3,4,5-TRIMETHOXY-PHENYL)-QUINOLINE-4-CARBOXYLIC ACID HYDRAZIDE
- 2-Morpholino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
- PubChem17174
- C14H22BN3O3
- HNVAYPJNFUXYII-UHFFFAOYSA-N
- ZXBA000742
- AB31990
- OR360308
- AM804614
- TR-0
- 4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]morpholine (ACI)
- 2-(Morpholino)pyrimidin-5-ylboronic acid pinacol ester
- 2-(Morpholino)pyrimidine-5-boronic acid pinacol ester
- 957198-30-0
- 2-(4-Thiomorpholino)pyrimidine-5-boronic acid, pinacol ester
- (2-MORPHOLINOPYRIMIDIN-5-YL)BORONIC ACID PINACOL ESTER
- MFCD07368246
- 2-Morpholinopyrimidine-5-boronic Acid Pinacol Ester
- 4-(5-(4455-Tetramethyl-132-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine
- MFCD17167301
- DTXSID50585958
- AC-33451
- EN300-7386095
- SY066330
- DS-14810
- 4-[5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIMIDIN-2-YL]MORPHOLINE
- SCHEMBL1877437
- AKOS005259718
- CS-W019234
- 2-(4-Morpholino)pyrimidine-5-boronic acid pinacol ester, AldrichCPR
-
- MDL: MFCD07368246
- Inchi: 1S/C14H22BN3O3/c1-13(2)14(3,4)21-15(20-13)11-9-16-12(17-10-11)18-5-7-19-8-6-18/h9-10H,5-8H2,1-4H3
- InChI Key: HNVAYPJNFUXYII-UHFFFAOYSA-N
- SMILES: N1C(N2CCOCC2)=NC=C(B2OC(C)(C)C(C)(C)O2)C=1
Computed Properties
- Exact Mass: 291.17500
- Monoisotopic Mass: 291.1754217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7
Experimental Properties
- Density: 1.16
- Boiling Point: 453.4°C at 760 mmHg
- PSA: 56.71000
- LogP: 0.67740
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A208155-100mg |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 100mg |
$9.0 | 2024-07-16 | |
| Ambeed | A208155-250mg |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 250mg |
$23.0 | 2025-04-14 | |
| Ambeed | A208155-1g |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 1g |
$43.0 | 2025-04-14 | |
| Ambeed | A208155-5g |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 5g |
$164.0 | 2025-04-14 | |
| Ambeed | A208155-25g |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 25g |
$549.0 | 2025-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD165105-100mg |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 100mg |
¥34.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD165105-250mg |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 250mg |
¥66.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD165105-1g |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 1g |
¥226.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD165105-5g |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 5g |
¥1126.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD165105-25g |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine |
957198-30-0 | 97% | 25g |
¥5626.0 | 2024-04-17 |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ; 24 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; overnight, 85 °C
Reference
- Preparation of 1,2,4-triazole derivative and their medical application as anticancer agents, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Acetonitrile , Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 100 °C
1.2 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 100 °C
Reference
- Preparation of pyridinyl derivatives, pharmaceutical compositions and uses thereof as selective AOC3 inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, 90 °C; 90 °C → rt
Reference
- Heteroaryl compounds as protein kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, 100 °C
1.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide , 1,4-Dioxane ; overnight, 95 °C
1.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide , 1,4-Dioxane ; overnight, 95 °C
Reference
- Sulfonyl-substituted benzoheterocyclic derivative as EZH2 inhibitor and its preparation, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; overnight, 80 °C
Reference
- Process for preparation of 1,5,7-tri-substituted isoquinoline derivatives and use in medicines, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 2 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 2 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Pyrrole derivatives useful for the treatment of cytokine-mediated diseases and their preparation, World Intellectual Property Organization, , ,
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Raw materials
- 4-(5-Bromopyrimidin-2-yl)morpholine
- 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Bis(pinacolato)diborane
- 2-fluoropyrimidine-5-boronic acid pinacol ester
- 5-Bromo-2-chloropyrimidine
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Preparation Products
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
957198-30-0 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine) Related Products
- 1402166-41-9(1-(5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrimidin-2-yl)pyrrolidin-3-ol)
- 1015242-05-3(1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]azepane)
- 1202805-24-0(N-(2-Methoxyethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)
- 1015242-08-6(2-(3,4-Dihydropyridin-1(2H)-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)
- 1218791-45-7(N,N-Diethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)
- 1218791-44-6(N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)
- 1218789-34-4(2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)amino)ethanol)
- 1448172-67-5(2-(Azetidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)
- 942922-07-8(2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)
- 1015242-07-5(-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk